2-[(2-fluorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C18H14FN3OS/c1-22-17(23)16-15(12-7-3-5-9-14(12)20-16)21-18(22)24-10-11-6-2-4-8-13(11)19/h2-9,20H,10H2,1H3
• InChI Key: BLSKIMQVRISECF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC4=CC=CC=C4F
• Molecular Formula: C18H14FN3OS
• Molecular Weight: 339.4 g/mol

Description

2-[(2-fluorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, such as medicine and agriculture. This compound belongs to the pyrimidoindole class of compounds and has a unique structure that makes it a promising candidate for further research.

Scientific Research Applications

Materials Science Applications

Compounds with structures related to "2-[(2-fluorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one" have been explored for their optical properties and applications in materials science. For instance, studies on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, which share structural motifs with the compound , reveal their potential in creating materials with high refractive indices and small birefringences, indicating applications in optoelectronics and as advanced coatings (Tapaswi et al., 2015).

Medicinal Chemistry and Pharmacology

In medicinal chemistry, compounds structurally similar to "2-[(2-fluorophenyl)methylsulfanyl]-3-methyl-5H-pyrimido[5,4-b]indol-4-one" have been synthesized and evaluated for various biological activities. For example, research into the synthesis and molecular corroborations of medicinally important novel pyrazoles, which involve similar synthetic pathways and structural frameworks, highlights the potential of these compounds in developing new therapeutics with antioxidant, anti-breast cancer, and anti-inflammatory properties (Thangarasu et al., 2019).

Molecular Docking and Drug Design

Further, molecular docking studies have been conducted on related structures to evaluate their potential as inhibitors of key biological targets, such as enzymes involved in hepatitis B virus replication. Such studies underscore the relevance of these compounds in drug discovery and design, providing a foundation for the development of novel antiviral agents (Ivashchenko et al., 2019).